Cas no 65863-03-8 (diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane)

diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane structure
65863-03-8 structure
Product Name:diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
CAS No:65863-03-8
MF:C12H21N2O3PS
MW:304.345502614975
CID:962679
Update Time:2024-06-12

diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane Chemical and Physical Properties

Names and Identifiers

    • diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
    • diethoxy-(6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • Ciazinon
    • Dassitox
    • Diazajet
    • Diazinone
    • Diazitol
    • Dimpylat
    • Dimpylate
    • Neocidol
    • Oleodiazinon
    • Ai3-19507
    • Inchi: 1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3
    • InChI Key: FHIVAFMUCKRCQO-UHFFFAOYSA-N
    • SMILES: S=P(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC1C([H])=C(C([H])([H])[H])N=C(C([H])(C([H])([H])[H])C([H])([H])[H])N=1

Computed Properties

  • Exact Mass: 304.10105
  • Monoisotopic Mass: 304.10105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 85.6

Experimental Properties

  • Boiling Point: 83-84 deg C @ 2X10-3 mm Hg
  • PSA: 95.37000
  • LogP: 4.23530
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